Cas no 1251610-75-9 (4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine)

4-{4-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core functionalized with piperidine and imidazole moieties, further linked to a 4-methoxyphenyl-substituted piperazine via a carbonyl bridge. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the presence of pharmacologically relevant groups. The compound's piperazine and piperidine components may enhance binding affinity and selectivity, while the methoxy group could influence pharmacokinetic properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for drug discovery and biochemical research.
4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine structure
1251610-75-9 structure
Product Name:4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
CAS No:1251610-75-9
MF:C24H29N7O2
MW:447.532764196396
CID:6039521
PubChem ID:49667381
Update Time:2025-06-07

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
    • F3406-9807
    • [4-(4-methoxyphenyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone
    • 4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
    • [4-(4-methoxyphenyl)piperazin-1-yl]-[1-(6-piperidin-1-ylpyrimidin-4-yl)imidazol-4-yl]methanone
    • 1251610-75-9
    • AKOS021853009
    • (4-(4-methoxyphenyl)piperazin-1-yl)(1-(6-(piperidin-1-yl)pyrimidin-4-yl)-1H-imidazol-4-yl)methanone
    • Inchi: 1S/C24H29N7O2/c1-33-20-7-5-19(6-8-20)28-11-13-30(14-12-28)24(32)21-16-31(18-27-21)23-15-22(25-17-26-23)29-9-3-2-4-10-29/h5-8,15-18H,2-4,9-14H2,1H3
    • InChI Key: NQXDIWVAEFTRNR-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C=N1)C1=CC(=NC=N1)N1CCCCC1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

  • Exact Mass: 447.238
  • Monoisotopic Mass: 447.238
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6A^2
  • XLogP3: 2.9

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-9807-2μmol
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-9807-5μmol
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-9807-10μmol
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-9807-20μmol
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-9807-1mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
1mg
$54.0 2023-09-10
Life Chemicals
F3406-9807-2mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
2mg
$59.0 2023-09-10
Life Chemicals
F3406-9807-3mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
3mg
$63.0 2023-09-10
Life Chemicals
F3406-9807-4mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
4mg
$66.0 2023-09-10
Life Chemicals
F3406-9807-5mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
5mg
$69.0 2023-09-10
Life Chemicals
F3406-9807-10mg
4-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine
1251610-75-9
10mg
$79.0 2023-09-10

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine Related Literature

Additional information on 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine: A Comprehensive Overview

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine (CAS No. 1251610-75-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of pyrimidine and piperazine, two key scaffolds in the design of bioactive molecules. The presence of these functional groups, along with the imidazol and methoxyphenyl moieties, imparts unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The structure of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine is characterized by a central pyrimidine ring, which is a common motif in many biologically active compounds. The piperazine ring, attached to the pyrimidine through a carbonyl group, enhances the compound's solubility and bioavailability. The imidazol ring, another key functional group, is known for its ability to interact with various biological targets, including enzymes and receptors. The methoxyphenyl substituent further modulates the compound's pharmacological profile by influencing its lipophilicity and receptor binding affinity.

Recent studies have highlighted the potential of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine in treating various diseases. One notable area of research is its activity as a potent inhibitor of specific kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in cancer therapy by blocking the uncontrolled cell growth that characterizes many types of cancer. In vitro studies have demonstrated that this compound effectively inhibits the activity of certain kinases, leading to reduced proliferation and increased apoptosis in cancer cells.

In addition to its anti-cancer properties, 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may be a valuable therapeutic option for managing inflammatory conditions.

The pharmacokinetic properties of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-yl)pyrimidine have also been extensively studied. Its high solubility and favorable absorption characteristics make it suitable for oral administration. Additionally, the compound exhibits good metabolic stability and low toxicity, which are crucial factors for drug development. These properties contribute to its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonyl-1H-imidazol-1-yl}-6-(piperidin-1-y l)pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

In conclusion, 4-{4-[{[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[({[( 4-methoxyphenyl)}] piperazine)}] - 1 - carbonyl)}] - 1 H - imidazol)}] - 1 - yl)}] } pyrimidine (CAS No. 1251610-75-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for improving patient outcomes in multiple disease states.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd